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Abstract

N-cyclobutylaniline, also known by its IUPAC name N-phenylcyclobutanamine, is a secondary
aromatic amine that has garnered increasing interest within the fields of medicinal chemistry
and materials science. The incorporation of the cyclobutyl moiety imparts unique
conformational constraints and metabolic stability to the parent aniline structure, making it a
valuable building block in the design of novel therapeutic agents and functional materials. This
guide provides an in-depth overview of N-cyclobutylaniline, encompassing its nomenclature,
physicochemical properties, synthesis, reactivity, and applications, with a particular focus on its
relevance to drug discovery and development. Detailed, field-proven protocols and safety
considerations are included to support researchers in its practical application.

Chemical Identity and Nomenclature

The unambiguous identification of a chemical entity is paramount for scientific communication
and reproducibility. This section details the systematic nomenclature, synonyms, and key
identifiers for N-cyclobutylaniline.
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The structure consists of a cyclobutyl group attached to the nitrogen atom of an aniline
molecule. According to the International Union of Pure and Applied Chemistry (IUPAC)
guidelines, the preferred name is N-phenylcyclobutanamine. However, the semi-systematic
name, N-cyclobutylaniline, is widely used in literature and commercial catalogs.

Table 1: Chemical Identifiers for N-cyclobutylaniline

Identifier Value Source
IUPAC Name N-phenylcyclobutanamine
Systematic Name N-cyclobutylaniline

Cyclobutylphenylamine,
Synonyms , [1]
Phenylcyclobutylamine

CAS Number 22253-93-8 [1]
Molecular Formula CioH13N [1]
Molecular Weight 147.22 g/mol [1]
SMILES C1CC(NC2=CC=CC=C2)C1 [1]
InChikey YXIVORYGMJIOTQU- (1]

UHFFFAOYSA-N

Physicochemical and Spectroscopic Properties

Understanding the physical and spectroscopic properties of N-cyclobutylaniline is essential
for its handling, purification, and characterization.

Physical Properties

The physical properties of N-cyclobutylaniline are influenced by the combination of the
aromatic phenyl ring and the aliphatic cyclobutyl group.

Table 2: Computed Physical Properties of N-cyclobutylaniline
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Property Value Notes

) Calculated from the molecular
Molecular Weight 147.22 g/mol
formula.

XLogP3-AA 2.7 An indicator of lipophilicity.[1]

The N-H group can act as a
Hydrogen Bond Donor Count 1
hydrogen bond donor.[1]

Hydrogen Bond Acceptor The nitrogen atom can act as a

Count hydrogen bond acceptor.[1]

The C-N bond between the
Rotatable Bond Count 1 cyclobutyl and phenyl groups.

[1]

Spectroscopic Characterization

Spectroscopic analysis is critical for confirming the identity and purity of synthesized N-
cyclobutylaniline. Below are the expected spectral characteristics based on its structure and
data from analogous compounds.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for
the aromatic and aliphatic protons. The protons on the phenyl ring (CeHs) would typically
appear in the downfield region (o 6.5-7.5 ppm). The methine proton on the cyclobutyl ring
attached to the nitrogen (N-CH) would be shifted downfield (& ~3.5-4.5 ppm) due to the
deshielding effect of the nitrogen atom. The remaining methylene protons of the cyclobutyl
ring would appear as complex multiplets in the upfield region (& ~1.6-2.5 ppm). The N-H
proton would present as a broad singlet, with its chemical shift being concentration and
solvent-dependent.[2][3]

e 13C NMR Spectroscopy: The carbon NMR spectrum would show characteristic signals for the
aromatic and cyclobutyl carbons. The aromatic carbons would resonate in the d 110-150
ppm range. The carbon atom of the cyclobutyl ring attached to the nitrogen (N-CH) would
appear around & 50-60 ppm, while the other cyclobutyl carbons would be found further
upfield (& ~15-35 ppm).[4]
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« Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands. A
sharp to medium peak around 3350-3450 cm~1 corresponds to the N-H stretching vibration.
Aromatic C-H stretching vibrations would be observed just above 3000 cm~1, Aliphatic C-H
stretching from the cyclobutyl group would appear just below 3000 cm~1. The C=C stretching
vibrations of the aromatic ring would be visible in the 1500-1600 cm~1 region.[5][6][7]

Synthesis of N-cyclobutylaniline

The synthesis of N-alkylanilines can be achieved through several methods. For N-
cyclobutylaniline, the most direct and widely applicable laboratory-scale method is the
reductive amination of aniline with cyclobutanone. This method is favored for its high efficiency
and operational simplicity.[8][9][10]

Reductive Amination: Mechanism and Rationale

Reductive amination is a two-step, one-pot process that forms a new C-N bond.[9][10]

¢ Imine Formation: Aniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of
cyclobutanone. This is followed by dehydration to form a cyclobutylidene-phenyl-amine (an
imine or Schiff base) intermediate. This step is typically acid-catalyzed to facilitate the
dehydration.

e Reduction: The C=N double bond of the imine is then selectively reduced to a C-N single
bond to yield the final secondary amine product. This reduction is achieved using a mild
reducing agent that does not reduce the starting ketone.

Sodium triacetoxyborohydride, NaBH(OAC)s, is an ideal reducing agent for this transformation.
It is mild enough not to reduce the ketone but is highly effective at reducing the protonated
imine intermediate, driving the reaction towards the product.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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